Cas no 2680746-64-7 (benzyl N-(6-bromo-1-methyl-1H-indazol-3-yl)carbamate)

• Product Name: benzyl N-(6-bromo-1-methyl-1H-indazol-3-yl)carbamate
• CAS No: 2680746-64-7
• MF: C₁₆H₁₄BrN₃O₂
• MW: 360.20526266098
• CID: 5624846
• PubChem ID: 165930644
• Update Time: 2025-05-19

benzyl N-(6-bromo-1-methyl-1H-indazol-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680746-64-7
• benzyl N-(6-bromo-1-methyl-1H-indazol-3-yl)carbamate
• EN300-28299712

• Inchi： 1S/C16H14BrN3O2/c1-20-14-9-12(17)7-8-13(14)15(19-20)18-16(21)22-10-11-5-3-2-4-6-11/h2-9H,10H2,1H3,(H,18,19,21)
• InChI Key： XSCOPHXZBQLQKS-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(NC(=O)OCC3C=CC=CC=3)=NN(C)C=2C=1

Computed Properties

• Exact Mass: 359.02694g/mol
• Monoisotopic Mass: 359.02694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 56.2Ų

Additional information on benzyl N-(6-bromo-1-methyl-1H-indazol-3-yl)carbamate

Benzyl N-(6-Bromo-1-Methyl-1H-Indazol-3-yl)carbamate (CAS No. 2680746-64-7): A Comprehensive Overview

Benzyl N-(6-Bromo-1-Methyl-1H-indazol-3-yl)carbamate (CAS No. 2680746-64-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, holds promise for various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of benzyl N-(6-bromo-1-methyl-1H-indazol-3-yl)carbamate.

Chemical Structure and Properties

Benzyl N-(6-Bromo-1-Methyl-1H-indazol-3-yl)carbamate is a complex organic molecule with a molecular formula of C₁₅H₁₃BrN₂O₂. The compound features a benzyl group attached to an indazole moiety, which is substituted with a bromine atom at the 6-position and a methyl group at the 1-position. The carbamate functional group further adds to its structural complexity and reactivity. The molecular weight of benzyl N-(6-bromo-1-methyl-1H-indazol-3-yl)carbamate is approximately 345.28 g/mol.

The physical properties of this compound include a melting point of around 150°C and a solubility profile that favors polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These properties make it suitable for various experimental conditions in both in vitro and in vivo studies.

Synthesis Methods

The synthesis of benzyl N-(6-bromo-1-methyl-1H-indazol-3-yl)carbamate can be achieved through several routes, each with its own advantages and challenges. One common method involves the reaction of 6-bromo-1-methylindazole with benzyl chloroformate in the presence of a base such as triethylamine or potassium carbonate. This reaction typically proceeds under mild conditions, yielding the desired product in good yield.

An alternative approach involves the coupling of 6-bromo-1-methylindazole with benzylamine followed by treatment with phosgene or an equivalent reagent to form the carbamate. This method offers greater flexibility in terms of substituent variation and can be adapted to synthesize related analogs with different substituents on the indazole ring.

Biological Activities and Therapeutic Potential

Benzyl N-(6-Bromo-1-Methyl-1H-indazol-3-yl)carbamate has been extensively studied for its potential biological activities, particularly in the context of anticancer and anti-inflammatory applications. Recent research has shown that this compound exhibits potent cytotoxic effects against various cancer cell lines, including those derived from breast, lung, and colon cancers.

Mechanistically, benzyl N-(6-Bromo-1-Methyl-1H-indazol-3-yl)carbamate has been found to induce apoptosis through the activation of caspase-dependent pathways. Additionally, it can inhibit cell proliferation by interfering with key signaling pathways such as PI3K/Akt and MAPK/ERK. These findings suggest that this compound may have significant therapeutic potential in the treatment of cancer.

In addition to its anticancer properties, benzyl N-(6-Bromo-1-Methyl-1H-indazol-3-yl)carbamate has also shown promise as an anti-inflammatory agent. Studies have demonstrated its ability to reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This dual functionality makes it an attractive candidate for further development in drug discovery programs.

Clinical Trials and Future Directions

The promising preclinical results for benzyl N-(6-Bromo-1-Methyl-1H-indazol-3-yl)carbamate have led to increased interest in advancing this compound into clinical trials. Several Phase I trials are currently underway to evaluate its safety and efficacy in human subjects. Preliminary data from these trials have been encouraging, with no major adverse effects reported at therapeutic doses.

Further research is needed to fully understand the pharmacokinetics and pharmacodynamics of this compound. Ongoing studies are focusing on optimizing its formulation for improved bioavailability and stability. Additionally, efforts are being made to identify biomarkers that can predict response to treatment, which will be crucial for personalized medicine approaches.

Conclusion

In conclusion, benzyl N-(6-Bromo-1-Methyl-1H-indazol-3-yi)carbamate (CAS No. 2680746--7) is a promising compound with a unique chemical structure and diverse biological activities. Its potential as an anticancer and anti-inflammatory agent has been supported by extensive preclinical research, and ongoing clinical trials are expected to provide further insights into its therapeutic utility. As research in this area continues to advance, it is likely that this compound will play an important role in the development of new treatments for various diseases.